6-(benzyloxy)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide

• IUPAC Name: 6-phenylmethoxy-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C17H15N3O2S/c21-17(18-10-14-7-4-8-23-14)15-9-16(20-12-19-15)22-11-13-5-2-1-3-6-13/h1-9,12H,10-11H2,(H,18,21)
• InChI Key: DCUPFIKEYPLHKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC=NC(=C2)C(=O)NCC3=CC=CS3
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

6-(benzyloxy)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide, also known as BTCP, is a chemical compound that has gained significant attention in the scientific research world due to its potential therapeutic applications. BTCP is a pyrimidine derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine. In

Scientific Research Applications

Antimicrobial Activity Research Studies have shown the synthesis and investigation of various pyrimidine derivatives, including those similar to 6-(benzyloxy)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide, revealing their potent antimicrobial properties. For instance, compounds synthesized with structural elements related to the target molecule demonstrated significant activity against bacterial strains such as Proteus vulgaris and Pseudomonas aeruginosa. Specifically, certain derivatives showed higher antimicrobial activity than standard reference drugs like streptomycin and metronidazole against Bacillus subtilis and Candida albicans fungi, highlighting their potential in antimicrobial therapy (Kolisnyk et al., 2015).

Anti-inflammatory and Analgesic Applications Research into novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds has shown these molecules to possess anti-inflammatory and analgesic properties. Studies focusing on the synthesis of new derivatives have demonstrated that these compounds can act as cyclooxygenase inhibitors (COX-1/COX-2), offering potential therapeutic benefits for treating inflammation and pain. Certain compounds from these studies exhibited high COX-2 selectivity and significant analgesic and anti-inflammatory activities, comparing favorably with standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).

Antihypertensive Activity Research The synthesis of dihydropyrimidines and their investigation for antihypertensive activity has been a focus of some studies, revealing that these compounds can exhibit promising effects in controlling blood pressure. Research on various 6-methyl-4-substituted phenyl-2-thioxo-tetrahydropyrimidine derivatives has provided insights into their potential antihypertensive properties, offering avenues for developing new therapeutic agents in the management of hypertension (Rana, Kaur, & Kumar, 2004).